Cas no 38980-96-0 (4-(Trifluoromethyl)benzamidine hydrochloride)

• Product Name: 4-(Trifluoromethyl)benzamidine hydrochloride
• CAS No: 38980-96-0
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• MDL: MFCD04114431
• CID: 293367
• PubChem ID: 354333798
• Update Time: 2025-05-23

4-(Trifluoromethyl)benzamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzimidamide hydrochloride
• 4-(Trifluoromethyl)benzamidine Hydrochloride
• 4-(trifluoromethyl)benzenecarboximidamide hydrochloride (1:1)
• 4-(trifluoromethyl)benzenecarboximidamide,hydrochloride
• 4-Trifluoromethylbenzamidine hydrochloride
• Benzenecarboximidamide,4-(trifluoromethyl)-, hydrochloride (1:1)
• 4-(Trifluoromethyl)Benzene-1-Carboximidamide Hydrochloride
• 4-(trifluoromethyl)benzenecarboxamidine,chloride
• 4-Trifluoromethyl-benzamidine HCl
• 4-trifluoromethylphenylcarboxamidine hydrochloride
• p-(trifluoromethyl)benzamidine hydrochloride
• trifluoromethylbenzamidine hydrochloride
• 4-(Trifluoromethyl)benzenecarboximidamide hydrochloride
• 4-(Trifluoromethyl)benzamidine HCl
• 4-Trifluoromethyl-benzamidine hydrochloride
• BENZENECARBOXIMIDAMIDE, 4-(TRIFLUOROMETHYL)-, MONOHYDROCHLORIDE
• 4-(trifluoromethyl)benzenecarboxamidine, chloride
• CS-10315
• 4-Trifluormethylbenzamidine hydrochloride
• 4-Trifluoromethylbenzamidinehydrochloridel
• AKOS005256779
• 38980-96-0
• J-513914
• 4-TRIFLUOROMETHYLBENZAMIDINE HCL
• DTXSID90501657
• BCP17081
• 4-(trifluoromethyl)benzenecarboximidamide;hydrochloride
• FT-0689457
• AC-23336
• AB18307
• AMY14474
• 4-(Trifluoromethyl)benzene-1-carboximidamide--hydrogen chloride (1/1)
• A824360
• T3115
• SCHEMBL1549707
• 4-(TRIFLUOROMETHYL)BENZIMIDAMIDEHYDROCHLORIDE
• SY017613
• MFCD04114431
• CS-0021902
• EN300-73109
• Z1407758632
• 4-(Trifluoromethyl)benzamidine, HCl
• DA-16909
• 4-(Trifluoromethyl)benzamidine hydrochloride

• MDL： MFCD04114431
• Inchi： 1S/C8H7F3N2.ClH/c9-8(10,11)6-3-1-5(2-4-6)7(12)13;/h1-4H,(H3,12,13);1H
• InChI Key： DKIFMADLURULQV-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(C(=N)N)=CC=1)(F)F

Computed Properties

• Exact Mass: 224.03300
• Monoisotopic Mass: 224.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9

Experimental Properties

• Density: 1.46
• Melting Point: 167°C(lit.)
• Boiling Point: 287.5°C at 760 mmHg
• Flash Point: 127.7℃
• Refractive Index: 1.62
• PSA: 49.87000
• LogP: 3.59150

4-(Trifluoromethyl)benzamidine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(Trifluoromethyl)benzamidine hydrochloride

4-(Trifluoromethyl)benzamidine Hydrochloride: A Comprehensive Overview

4-(Trifluoromethyl)benzamidine hydrochloride, also known by its CAS number 38980-96-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a benzene ring substituted with a trifluoromethyl group and an amidine functional group, which contributes to its distinctive properties.

The synthesis of 4-(Trifluoromethyl)benzamidine hydrochloride involves a series of well-established organic reactions. The process typically begins with the preparation of the corresponding benzene derivative, followed by the introduction of the trifluoromethyl group. This substitution is often achieved through electrophilic aromatic substitution, where the directing effects of the substituents play a crucial role. Once the trifluoromethylated benzene is obtained, it undergoes further reactions to introduce the amidine functionality. The final step involves protonation to form the hydrochloride salt, which is the most stable form of the compound under standard conditions.

Recent studies have highlighted the potential of 4-(Trifluoromethyl)benzamidine hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a potential lead compound in anti-cancer drug development. The trifluoromethyl group is known to enhance lipophilicity and improve drug absorption, making it an attractive feature for medicinal chemists. Additionally, the amidine group can act as a bioisostere for other nitrogen-containing functionalities, offering versatility in molecular design.

One of the most promising applications of 4-(Trifluoromethyl)benzamidine hydrochloride lies in its ability to modulate enzyme activity. Recent findings suggest that this compound can inhibit certain kinases involved in cellular signaling pathways. This property makes it a valuable tool in studying disease mechanisms and developing targeted therapies. Moreover, its structural flexibility allows for further modifications to optimize potency and selectivity.

In terms of chemical stability, 4-(Trifluoromethyl)benzamidine hydrochloride demonstrates remarkable resilience under various experimental conditions. Its ability to withstand harsh reaction conditions makes it suitable for large-scale synthesis and industrial applications. Furthermore, its solubility properties have been extensively studied, revealing favorable dissolution characteristics in both aqueous and organic solvents.

The environmental impact of 4-(Trifluoromethyl)benzamidine hydrochloride has also been a topic of recent research. Studies indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 4-(Trifluoromethyl)benzamidine hydrochloride (CAS No: 38980-96-0) stands out as a versatile and promising compound with applications spanning from organic synthesis to pharmacological research. Its unique structure, coupled with favorable chemical properties, positions it as a key player in future drug discovery efforts.